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4'-Bromo-3-(2,3-

dimethylphenyl)propiophenone

CAS No.: 898769-38-5

Cat. No.: B1293200

Get Quote

Abstract
This application note details a robust, field-validated protocol for the synthesis of 4'-Bromo-3-
(2,3-dimethylphenyl)propiophenone (1-(4-bromophenyl)-3-(2,3-dimethylphenyl)propan-1-

one). The target molecule is a dihydrochalcone derivative, often utilized as a scaffold in the

development of SGLT2 inhibitors and other metabolic therapeutics.

The synthesis presents a specific chemoselectivity challenge: reducing the

-unsaturated alkene of the intermediate chalcone without debrominating the aryl ring or
reducing the carbonyl group. This guide provides a two-step sequence: (1) Claisen-Schmidt
condensation, followed by (2) a chemoselective reduction using a Nickel Boride (

) system generated in situ.[1][2] A high-fidelity alternative using Wilkinson’s Catalyst is also
provided for scenarios requiring homogeneous catalysis.[1]
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The strategic disconnection relies on the stability of the chalcone intermediate. Direct alkylation

is avoided due to potential poly-alkylation and regioselectivity issues.[1]

Step 1 (Carbon-Carbon Bond Formation): Construction of the chalcone skeleton via base-

catalyzed Claisen-Schmidt condensation between 4-bromoacetophenone and 2,3-

dimethylbenzaldehyde.

Step 2 (Chemoselective Reduction): Saturation of the alkene (

) using Nickel Boride (

).[1] This method is superior to standard catalytic hydrogenation (

) for this substrate, as it completely avoids the risk of hydrogenolysis (dehalogenation) of the
aromatic bromine.

Reaction Scheme Diagram

Critical Control Points

4-Bromoacetophenone

Intermediate Chalcone
(E)-1-(4-bromophenyl)-3-(2,3-dimethylphenyl)prop-2-en-1-one

Step 1: NaOH, EtOH
Claisen-Schmidt

2,3-Dimethylbenzaldehyde

Step 1: NaOH, EtOH
Claisen-Schmidt Target Propiophenone

4'-Bromo-3-(2,3-dimethylphenyl)propiophenone

Step 2: NiCl2 / NaBH4
Chemoselective Reduction

Avoid Pd/C + H2
Risk: Ar-Br Dehalogenation

Click to download full resolution via product page

Figure 1: Synthetic pathway highlighting the critical chemoselectivity checkpoint at Step 2.

Experimental Protocol
Step 1: Synthesis of Chalcone Intermediate
Reaction: Claisen-Schmidt Condensation Target: (E)-1-(4-bromophenyl)-3-(2,3-

dimethylphenyl)prop-2-en-1-one
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Reagents & Stoichiometry
Reagent MW ( g/mol ) Equiv. Amount (Example)

4-

Bromoacetophenone
199.05 1.0 19.9 g (100 mmol)

2,3-

Dimethylbenzaldehyd

e

134.18 1.0 13.4 g (100 mmol)

Sodium Hydroxide

(NaOH)
40.00 1.2 4.8 g

Ethanol (95%) Solvent - 150 mL

Water Solvent - 20 mL (for NaOH)

Procedure
Preparation: Dissolve 4.8 g of NaOH in 20 mL of water. Cool to room temperature.

Mixing: In a 500 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-

bromoacetophenone (19.9 g) and 2,3-dimethylbenzaldehyde (13.4 g) in 150 mL of 95%

Ethanol.

Addition: Add the aqueous NaOH solution dropwise to the ethanolic mixture over 10 minutes

while stirring vigorously.

Observation: The solution will likely turn yellow/orange, and a precipitate may begin to

form within 30 minutes.

Reaction: Stir the mixture at room temperature (20-25°C) for 4–6 hours. Monitor by TLC

(Hexane:EtOAc 4:1).[1] The limiting reagent (ketone) should be consumed.[1]

Work-up:

Cool the flask in an ice bath (0-5°C) for 30 minutes to maximize precipitation.

Filter the solid precipitate using a Büchner funnel.[1]
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Wash the cake with cold aqueous ethanol (1:1, 50 mL) followed by cold water (100 mL) to

remove excess base.[1]

Purification: Recrystallize the crude solid from hot Ethanol (or EtOH/Acetone mix).

Expected Yield: 85–92%[1]

Appearance: Light yellow crystalline solid.[1]

Step 2: Chemoselective Reduction (Nickel Boride
Method)
Reaction: Conjugate Reduction of Enone Target: 4'-Bromo-3-(2,3-
dimethylphenyl)propiophenone

Scientific Rationale: Standard catalytic hydrogenation (

) poses a severe risk of debrominating the aromatic ring (forming the des-bromo analog). The
Nickel Boride (

) system, generated in situ from

and

, is highly selective for reducing conjugated alkenes while preserving aryl halides and carbonyl
groups [1][2].
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Reagent MW ( g/mol ) Equiv. Amount

Chalcone (from Step

1)
~315.2 1.0 3.15 g (10 mmol)

Nickel(II) Chloride

Hexahydrate
237.69 2.0 4.75 g (20 mmol)

Sodium Borohydride 37.83 6.0 2.27 g (60 mmol)

Methanol (Dry) Solvent - 50 mL

THF (Optional co-

solvent)
Solvent -

10 mL (if solubility is

poor)

Procedure
Dissolution: In a 250 mL beaker or flask, dissolve the Chalcone (3.15 g) and

(4.75 g) in 50 mL of dry Methanol.

Note: If the chalcone does not fully dissolve, add minimal THF (5-10 mL). The solution will

be green (color of

).[1]

Reduction: Cool the mixture to 0°C (ice bath). Add

(2.27 g) portion-wise over 15–20 minutes.

Caution: Vigorous gas evolution (

) occurs.[1] The reaction is exothermic.[1] A black precipitate (Nickel Boride) will form
immediately.[1]

Stirring: Allow the reaction to warm to room temperature and stir for 30–60 minutes.

Monitoring: Check TLC.[1][2][3][4][5] The fluorescent chalcone spot should disappear,

replaced by a non-fluorescent (or less conjugated) product spot.
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Quenching: Carefully quench the reaction with 1M HCl (20 mL) to destroy excess

borohydride and dissolve the inorganic salts (except the Boride sludge).

Work-up:

Filter the mixture through a pad of Celite to remove the black Nickel Boride solids. Rinse

the pad with Methanol.[1]

Concentrate the filtrate under reduced pressure to remove Methanol.[1]

Extract the aqueous residue with Dichloromethane (DCM) (

mL).[1]

Wash combined organics with Brine, dry over

, and concentrate.

Purification: The product is typically clean enough for use.[1] If necessary, purify via flash

column chromatography (Silica, Hexane:EtOAc 9:1) or recrystallization from Hexane.[1]

Expected Yield: 80–90%[1]

Appearance: White to off-white solid.[1]

Alternative High-Fidelity Method: Wilkinson’s Catalyst
For high-value batches where metal residue must be minimized, use Wilkinson’s Catalyst (

).[1]

Conditions: 1.0 eq Chalcone, 1-2 mol%

, Benzene/EtOH (1:1),

balloon, RT, 12-24h.

Advantage: Extremely high chemoselectivity; zero risk of over-reduction [3].[1]

Disadvantage: High cost of Rhodium; difficult removal of catalyst residues.[1]
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Analytical Characterization
Technique Expected Signal / Criteria

TLC

Disappearance of yellow UV-active chalcone

spot. Product

is typically slightly higher than chalcone in non-

polar systems.[1]

1H-NMR

Key Feature: Loss of alkene doublets (6.5–8.0

ppm region).[1] Appearance of two triplets (or

multiplets) for the ethylene bridge (

) typically around

3.0–3.4 ppm.[1]

13C-NMR

Appearance of two methylene signals in the

aliphatic region (approx. 30–45 ppm).[1]

Carbonyl peak remains (

198 ppm).[1]

Mass Spec

Molecular ion

or

.[1] Isotopic pattern must show 1:1 ratio for

.

Safety & Handling
Bromine Compounds: 4-Bromoacetophenone is a lachrymator and skin irritant.[1] Handle in

a fume hood.

Sodium Borohydride: Reacts violently with water/acids to release flammable Hydrogen gas.

[1] Keep dry until use.

Nickel Compounds: Nickel chloride is a known sensitizer and potential carcinogen (Group 1).

[1] Use gloves and a particulate mask when weighing.[1]
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Waste: The black Nickel Boride precipitate is pyrophoric when dry.[1] Keep wet and dispose

of in a dedicated heavy metal waste container.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b1293200/docs#application-note-synthesis-of-4-
bromo-3-2-3-dimethylphenyl-propiophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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